N-(2,3-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C25H27N3O3/c1-17-9-8-11-21(18(17)2)26-25(31)24(30)20-15-28(22-12-5-4-10-19(20)22)16-23(29)27-13-6-3-7-14-27/h4-5,8-12,15H,3,6-7,13-14,16H2,1-2H3,(H,26,31)
• InChI Key: YGLMAMSFCAVGDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4)C
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.509. The purity is usually 95%.
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Scientific Research Applications

• Acetamide Derivatives :

  • A comprehensive review of acetamide and its derivatives (including formamide and dimethyl derivatives) highlighted their commercial importance and the considerable advancements in understanding the biological consequences of exposure to these chemicals. The study delved into the qualitative and quantitative variations in biological responses among these chemicals, emphasizing the interplay between the biological profile of the material and its intended or actual usage (Kennedy, 2001).

• Piracetam and its Derivatives :

  • Piracetam, a cyclic compound and a derivative of γ-aminobutyric acid, is recognized for its nootropic properties, predominantly used in CNS disorders treatment. This review articulated the various biological activities linked with piracetam and its derivatives, highlighting their potential in managing and treating diverse diseases like alcoholism, Raynaud’s phenomenon, and brain injuries (Dhama et al., 2021).

• Piperidine Alkaloids :

  • Piperidine alkaloids, particularly from Pinus and related genera, hold substantial medicinal importance. This review discusses the clinical applications of piperidine alkaloids, their sources, and their significant therapeutic efficacy, underscoring the potential of piperidine nucleus in pharmaceutical applications (Singh et al., 2021).

• Antituberculosis Activity of Organotin Complexes :

  • The review emphasized the striking antituberculosis activity of organotin complexes. It highlighted the influence of ligand environment, organic groups attached to tin, and the structure on the antituberculosis activity, noting that triorganotin(IV) complexes exhibit superior activity compared to diorganotin(IV) complexes (Iqbal et al., 2015).